Cas no 57897-77-5 (2-(Methoxycarbonyl)benzenesulfonic acid)

• Product Name: 2-(Methoxycarbonyl)benzenesulfonic acid
• CAS No: 57897-77-5
• MF: C₈H₈O₅S
• MW: 216.211121559143
• CID: 343860
• Update Time: 2025-07-02

2-(Methoxycarbonyl)benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-sulfo-, 1-methyl ester
• 2-(methoxycarbonyl)benzenesulfonic acid
• 2-(Methoxycarbonyl)benzenesulfonic acid

• Inchi： 1S/C8H8O5S/c1-13-8(9)6-4-2-3-5-7(6)14(10,11)12/h2-5H,1H3,(H,10,11,12)
• InChI Key： FLCUEXJOTNUYJB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)OC)(=O)(=O)O

Computed Properties

• Exact Mass: 216.009
• Monoisotopic Mass: 216.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 89

2-(Methoxycarbonyl)benzenesulfonic acid Security Information

• Storage Condition：(BD583054)

Additional information on 2-(Methoxycarbonyl)benzenesulfonic acid

Introduction to 2-(Methoxycarbonyl)benzenesulfonic Acid (CAS No. 57897-77-5)

2-(Methoxycarbonyl)benzenesulfonic acid, identified by its Chemical Abstracts Service (CAS) number 57897-77-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a combination of a methoxycarbonyl group and a benzenesulfonic acid moiety, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural configuration of this compound not only contributes to its reactivity but also opens up diverse applications in medicinal chemistry and material science.

The benzenesulfonic acid moiety in 2-(Methoxycarbonyl)benzenesulfonic acid imparts strong acidic characteristics, making it useful in various chemical transformations where protonation or deprotonation is required. This property is particularly advantageous in the synthesis of sulfonamide derivatives, which are well-documented for their pharmacological significance. Sulfonamides play a crucial role in the development of antibiotics, diuretics, and anticonvulsants, among other therapeutic agents. The presence of the methoxycarbonyl group further enhances the compound's versatility, allowing for nucleophilic substitution reactions that can introduce additional functional groups, thereby expanding its synthetic utility.

Recent advancements in the field of drug discovery have highlighted the importance of sulfonate esters as key intermediates in medicinal chemistry. 2-(Methoxycarbonyl)benzenesulfonic acid serves as an excellent precursor for the preparation of sulfonate esters, which are frequently incorporated into drug molecules to improve solubility, metabolic stability, and binding affinity. For instance, studies have demonstrated that sulfonate esters can enhance the oral bioavailability of certain therapeutic agents by facilitating their transport across biological membranes. This has led to increased interest in compounds like 2-(Methoxycarbonyl)benzenesulfonic acid as building blocks for novel drug candidates.

The chemical synthesis of 2-(Methoxycarbonyl)benzenesulfonic acid typically involves the reaction of benzenesulfonyl chloride with sodium methoxide, followed by hydrolysis to yield the desired product. This synthetic route is favored due to its high yield and relatively mild reaction conditions. However, alternative synthetic pathways have also been explored to optimize scalability and purity. For example, recent research has investigated the use of catalytic methods to streamline the introduction of both functional groups onto the benzene ring, thereby reducing the number of synthetic steps required.

In addition to its pharmaceutical applications, 2-(Methoxycarbonyl)benzenesulfonic acid has found utility in materials science. The compound's ability to act as a chelating agent has been exploited in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials are increasingly studied for their potential applications in catalysis, gas storage, and separation technologies. The sulfonate group provides a strong binding site for metal ions, while the methoxycarbonyl group can participate in hydrogen bonding interactions, contributing to the structural stability and functionality of these materials.

Recent studies have also explored the role of 2-(Methoxycarbonyl)benzenesulfonic acid in biocatalysis and green chemistry initiatives. The compound has been used as a substrate in enzymatic reactions aimed at producing chiral sulfonamides through asymmetric synthesis. Such approaches align with the growing emphasis on sustainable chemical processes that minimize waste and energy consumption. By leveraging biocatalytic systems, researchers have been able to achieve high enantioselectivity in the synthesis of these important pharmaceutical intermediates.

The pharmacological potential of derivatives derived from 2-(Methoxycarbonyl)benzenesulfonic acid continues to be an area of active investigation. Researchers are exploring its utility in developing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders. The sulfonamide core structure is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. By modifying additional substituents on the benzene ring or introducing other functional groups via 2-(Methoxycarbonyl)benzenesulfonic acid, scientists aim to enhance potency, selectivity, and overall efficacy.

The analytical characterization of 2-(Methoxycarbonyl)benzenesulfonic acid is critical for ensuring its purity and suitability for various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its molecular structure and assess impurities. These analytical methods provide essential data for researchers working with this compound, ensuring that they can proceed with their synthetic or pharmacological studies with confidence.

In conclusion,2-(Methoxycarbonyl)benzenesulfonic acid (CAS No. 57897-77-5) is a versatile compound with significant applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, while its reactivity allows for diverse modifications that can lead to novel bioactive molecules. As research continues to uncover new uses for this compound，its importance is likely to grow further，underscoring its value as a building block in modern chemistry and drug discovery.